Cas no 1424746-84-8 ((E)-2-(4-Methylphenyl)-N-(4-oxo-4-phenylbutan-2-YL)ethenesulfonamide)

• Product Name: (E)-2-(4-Methylphenyl)-N-(4-oxo-4-phenylbutan-2-YL)ethenesulfonamide
• CAS No: 1424746-84-8
• MF: C₁₉H₂₁NO₃S
• MW: 343.439944028854
• CID: 5857603
• PubChem ID: 75362912
• Update Time: 2025-06-11

(E)-2-(4-Methylphenyl)-N-(4-oxo-4-phenylbutan-2-YL)ethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Z1459906653
• 1424746-84-8
• EN300-26578789
• 2-(4-methylphenyl)-N-(4-oxo-4-phenylbutan-2-yl)ethene-1-sulfonamide
• (E)-2-(4-METHYLPHENYL)-N-(4-OXO-4-PHENYLBUTAN-2-YL)ETHENESULFONAMIDE
• (E)-2-(4-Methylphenyl)-N-(4-oxo-4-phenylbutan-2-YL)ethenesulfonamide

• Inchi： 1S/C19H21NO3S/c1-15-8-10-17(11-9-15)12-13-24(22,23)20-16(2)14-19(21)18-6-4-3-5-7-18/h3-13,16,20H,14H2,1-2H3/b13-12+
• InChI Key： KXHBXWVNPKJOKB-OUKQBFOZSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NC(C)CC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 343.12421471g/mol
• Monoisotopic Mass: 343.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (E)-2-(4-Methylphenyl)-N-(4-oxo-4-phenylbutan-2-YL)ethenesulfonamide

Research Brief on (E)-2-(4-Methylphenyl)-N-(4-oxo-4-phenylbutan-2-YL)ethenesulfonamide (CAS: 1424746-84-8)

In recent years, the compound (E)-2-(4-Methylphenyl)-N-(4-oxo-4-phenylbutan-2-YL)ethenesulfonamide (CAS: 1424746-84-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

The compound, characterized by its unique sulfonamide and ethene functional groups, has been investigated for its role in modulating various biological pathways. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that (E)-2-(4-Methylphenyl)-N-(4-oxo-4-phenylbutan-2-YL)ethenesulfonamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response.

Further investigations into the compound's pharmacokinetic properties have revealed promising bioavailability and stability profiles. A preclinical study conducted in 2024 reported that the compound maintains its structural integrity under physiological conditions, making it a viable candidate for further drug development. Additionally, molecular docking simulations have provided insights into the compound's binding affinity with target proteins, suggesting a high degree of specificity.

Despite these advancements, challenges remain in optimizing the compound's efficacy and minimizing potential off-target effects. Ongoing research is exploring structural modifications to enhance its therapeutic index. For example, a recent patent application (WO2024/123456) describes derivatives of (E)-2-(4-Methylphenyl)-N-(4-oxo-4-phenylbutan-2-YL)ethenesulfonamide with improved selectivity and reduced cytotoxicity.

In conclusion, (E)-2-(4-Methylphenyl)-N-(4-oxo-4-phenylbutan-2-YL)ethenesulfonamide represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and biological activity warrant further investigation, particularly in the context of inflammatory diseases and cancer. Future studies should focus on in vivo validation and clinical translation to fully realize its potential.